Cas no 2680731-99-9 (tert-butyl N-(3-bromo-1-benzothiophen-2-yl)methylcarbamate)

• Product Name: tert-butyl N-(3-bromo-1-benzothiophen-2-yl)methylcarbamate
• CAS No: 2680731-99-9
• MF: C₁₄H₁₆BrNO₂S
• MW: 342.251341819763
• CID: 5622586
• PubChem ID: 165936546
• Update Time: 2025-10-29

tert-butyl N-(3-bromo-1-benzothiophen-2-yl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[(3-bromo-1-benzothiophen-2-yl)methyl]carbamate
• 2680731-99-9
• EN300-28297374
• tert-butyl N-(3-bromo-1-benzothiophen-2-yl)methylcarbamate

• Inchi： 1S/C14H16BrNO2S/c1-14(2,3)18-13(17)16-8-11-12(15)9-6-4-5-7-10(9)19-11/h4-7H,8H2,1-3H3,(H,16,17)
• InChI Key： MTVDKNMVVDLPCG-UHFFFAOYSA-N
• SMILES： BrC1C2C=CC=CC=2SC=1CNC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 341.00851g/mol
• Monoisotopic Mass: 341.00851g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 66.6Ų

Additional information on tert-butyl N-(3-bromo-1-benzothiophen-2-yl)methylcarbamate

Comprehensive Guide to tert-butyl N-(3-bromo-1-benzothiophen-2-yl)methylcarbamate (CAS No. 2680731-99-9)

tert-butyl N-(3-bromo-1-benzothiophen-2-yl)methylcarbamate (CAS No. 2680731-99-9) is a specialized organic compound widely used in pharmaceutical and agrochemical research. This compound belongs to the benzothiophene family, known for its versatile applications in drug discovery and material science. Researchers and industries are increasingly interested in this compound due to its unique structural properties and potential applications in developing new therapeutic agents.

The molecular structure of tert-butyl N-(3-bromo-1-benzothiophen-2-yl)methylcarbamate features a benzothiophene core substituted with a bromo group at the 3-position and a methylcarbamate group protected by a tert-butyl moiety. This combination of functional groups makes it a valuable intermediate in organic synthesis. The presence of the bromo group allows for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are pivotal in modern medicinal chemistry.

One of the most searched questions about tert-butyl N-(3-bromo-1-benzothiophen-2-yl)methylcarbamate is its role in drug discovery. This compound is often utilized as a building block for synthesizing more complex molecules, particularly in the development of kinase inhibitors and other small-molecule therapeutics. Its benzothiophene scaffold is a common motif in drugs targeting various diseases, including cancer and inflammatory disorders. Researchers are also exploring its potential in agrochemical applications, such as designing novel pesticides and herbicides.

Another trending topic related to this compound is its synthetic accessibility. Many chemists search for efficient synthetic routes to produce tert-butyl N-(3-bromo-1-benzothiophen-2-yl)methylcarbamate with high yield and purity. Common methods involve the bromination of benzothiophene derivatives followed by carbamate protection. Optimizing these processes is crucial for scaling up production in industrial settings. Additionally, the compound's stability under various conditions makes it a reliable choice for long-term storage and transportation.

The market demand for tert-butyl N-(3-bromo-1-benzothiophen-2-yl)methylcarbamate has been steadily increasing, driven by its applications in pharmaceutical research and material science. Companies specializing in fine chemicals and custom synthesis often list this compound in their catalogs, catering to academic and industrial researchers. Its CAS No. 2680731-99-9 serves as a unique identifier, ensuring accurate sourcing and regulatory compliance. As the demand for novel drug candidates grows, the importance of such intermediates is expected to rise further.

In summary, tert-butyl N-(3-bromo-1-benzothiophen-2-yl)methylcarbamate (CAS No. 2680731-99-9) is a versatile and valuable compound in modern chemistry. Its applications span across drug discovery, agrochemical development, and material science, making it a subject of ongoing research and commercial interest. With its unique structural features and synthetic utility, this compound continues to play a critical role in advancing scientific and industrial innovations.